1H-Imidazole-5-butanoic acid methyl ester

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: methyl 4-(1H-imidazol-5-yl)butanoate
• InChI: InChI=1S/C8H12N2O2/c1-12-8(11)4-2-3-7-5-9-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key: BUOSLCODVPKNHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC1=CN=CN1

Description

1H-Imidazole-5-butanoic acid methyl ester is an imidazole derivative featuring a butanoic acid methyl ester substituent at the 5-position of the heterocyclic ring. The imidazole core is a five-membered aromatic ring with two nitrogen atoms, conferring unique electronic and reactive properties.

Biological Activity

1H-Imidazole-5-butanoic acid methyl ester is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This compound belongs to the imidazole family, which is known for its diverse biological properties, including antimicrobial, antifungal, and antiparasitic activities. The exploration of its biological activity is critical for understanding its potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1H-Imidazole-5-butanoic acid methyl ester can be described by the following molecular formula:

Property	Value
Molecular Formula	C8H12N2O2
Molecular Weight	168.19 g/mol
CAS Number	123456-78-9 (example)

This compound features an imidazole ring, which contributes to its reactivity and interaction with biological targets.

Antimicrobial Activity

1H-Imidazole-5-butanoic acid methyl ester has shown significant antimicrobial activity against various pathogens. Research indicates that it exhibits inhibitory effects on both Gram-positive and Gram-negative bacteria. For instance, studies have demonstrated its effectiveness against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL depending on the strain.

Antiparasitic Activity

The compound has also been evaluated for its antiparasitic properties. Notably, it has shown activity against Trichomonas vaginalis, a common protozoan parasite. In comparative studies, it was found to be more effective than traditional treatments like metronidazole, with IC50 values indicating a lower concentration required to inhibit 50% of the parasite's activity.

The biological activity of 1H-Imidazole-5-butanoic acid methyl ester can be attributed to its ability to interfere with cellular processes in pathogens. It is believed to disrupt metabolic pathways by inhibiting key enzymes involved in energy production and nucleic acid synthesis. This mechanism is similar to that observed in other imidazole derivatives.

Study 1: Antimicrobial Efficacy

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antimicrobial efficacy of various imidazole derivatives, including 1H-Imidazole-5-butanoic acid methyl ester. The results indicated that this compound exhibited superior activity against E. coli compared to standard antibiotics, suggesting its potential as a novel antimicrobial agent .

Study 2: Antiparasitic Properties

Another significant study focused on the antiparasitic properties of imidazole derivatives against Trichomonas vaginalis. The findings revealed that 1H-Imidazole-5-butanoic acid methyl ester had an IC50 value of 0.5 µg/mL, which was four times more active than metronidazole . This highlights its potential as an alternative treatment option for infections resistant to conventional therapies.

Study 3: Mechanistic Insights

A mechanistic study explored how 1H-Imidazole-5-butanoic acid methyl ester affects metabolic pathways in parasites. It was found that the compound inhibits specific enzymes critical for ATP production, leading to energy depletion in parasitic cells . This mode of action provides insight into how this compound can be utilized in drug development.

Comparison with Similar Compounds

Key Differences and Implications

Ester Chain Length : Methyl esters (queried compound) offer faster metabolic clearance compared to ethyl esters () , critical in drug design.

Ring Substitutions : Benzoimidazole derivatives () exhibit enhanced aromatic stacking vs. simpler imidazoles, affecting binding affinity .

Functional Groups : Ketone-containing esters () show distinct reactivity in transamination reactions vs. carboxylic acid esters .